Cas no 23988-58-1 (1H-1,2,4-Triazole, 3,3'-[1,2-ethanediylbis(thio)]bis-)

• Product Name: 1H-1,2,4-Triazole, 3,3'-[1,2-ethanediylbis(thio)]bis-
• CAS No: 23988-58-1
• MF: C₆H₈N₆S₂
• MW: 228.297916412354
• CID: 841475
• PubChem ID: 2735530
• Update Time: 2025-04-19

1H-1,2,4-Triazole, 3,3'-[1,2-ethanediylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3,3'-[1,2-ethanediylbis(thio)]bis-
• 1,2-BIS(4H-1,2,4-TRIAZOL-3-YLTHIO)ETHANE
• 3-{[2-(4H-1,2,4-TRIAZOL-3-YLTHIO)ETHYL]THIO}-4H-1,2,4-TRIAZOLE
• 5-[2-(1H-1,2,4-triazol-5-ylsulfanyl)ethylsulfanyl]-1H-1,2,4-triazole
• SR-01000637930-1
• Maybridge1_004114
• MFCD01312669
• 3-([2-(4H-1,2,4-Triazol-3-ylthio)ethyl]thio)-4H-1,2,4-triazole
• 23988-58-1
• HMS553C24
• DB-046312
• CCG-48383
• 5,5'-(Ethane-1,2-diyldisulfanediyl)bis(1H-1,2,4-triazole)
• 3-[[2-(4h-1,2,4-triazol-3-ylthio)ethyl]thio]-4h-1,2,4-triazole
• DTXSID40370774
• 1,2-Bis((4H-1,2,4-triazol-3-yl)thio)ethane

• Inchi： 1S/C6H8N6S2/c1(13-5-7-3-9-11-5)2-14-6-8-4-10-12-6/h3-4H,1-2H2,(H,7,9,11)(H,8,10,12)
• InChI Key： AUDUPCFJTNCKAI-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)CCSC1=NC=NN1

Computed Properties

• Exact Mass: 228.02500
• Monoisotopic Mass: 228.02518663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Melting Point: 197-200
• PSA: 133.74000
• LogP: 0.80720

1H-1,2,4-Triazole, 3,3'-[1,2-ethanediylbis(thio)]bis- Security Information

• Hazard Statement： Irritant